Cas no 96783-05-0 (Cyclopenthiazide)
Cyclopenthiazide structure
Product Name:Cyclopenthiazide
CAS No:96783-05-0
MF:C13H18ClN3O4S2
MW:379.882719516754
CID:800599
Update Time:2023-08-03
Cyclopenthiazide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,4-Benzothiadiazine-7-sulfonamide,6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide, (+)-
- (+)-Cyclopenthiazide
- cyclopenthiazide
- Cyclomethiazide
- Cyclometiazid
- Cyclopentiazid
- Navidrex
- Navidreks
- Salimid
- Salimed
- Ultra-Minzil
- Salurilo-C
- Navidrix
- Tsiklometiazid
- Ciba 8341-Su
- SU 8341
- 3-Cyclopentylmethyl hydrochlorothiazide deriv
- MLS000737270
- 2H-1,2,4-Benzothiadiazine-7-sulfonamide, 6-chloro-3-(cyclopentylmethyl)-3,4-dihydro-, 1,1-dioxide
- 6-Chloro-3-(cyclopentylmethyl)-3,4-dihydro-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-dioxide
- T7817XC41U
- 866GEV195O
- NSC107679
- N
- Cyclopenthiazide
-
- Inchi: 1S/C13H18ClN3O4S2/c14-9-6-10-12(7-11(9)22(15,18)19)23(20,21)17-13(16-10)5-8-3-1-2-4-8/h6-8,13,16-17H,1-5H2,(H2,15,18,19)
- InChI Key: BKYKPTRYDKTTJY-UHFFFAOYSA-N
- SMILES: ClC1C(=CC2=C(C=1)NC(CC1CCCC1)NS2(=O)=O)S(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 637
- XLogP3: 1.3
- Topological Polar Surface Area: 135
Experimental Properties
- Melting Point: 238.0 °C
Cyclopenthiazide Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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